Cas no 923032-37-5 (Refametinib)

• Product Name: Refametinib
• CAS No: 923032-37-5
• MF: C₁₉H₂₀F₃IN₂O₅S
• MW: 572.337186813354
• MDL: MFCD18633256
• CID: 831498
• PubChem ID: 44182295
• Update Time: 2025-05-22

Refametinib Chemical and Physical Properties

Names and Identifiers

• Refametinib
• N-[3,4-difluoro-2-(2-fluoro-4-iodoanilino)-6-methoxyphenyl]-1-[(2S)-2,3-dihydroxypropyl]cyclopropane-1-sulfonamide
• RDEA119
• RDEA-119 (BAY-869766, BAY 86-9766, Refametinib)
• RDEA119(BAY 869766)
• Refametinib (RDEA119, Bay 86-9766)
• BAY 869766
• BAY 86-97661
• RDEA-119
• N-[3,4-Difluoro-2-[(2-fluoro-4-iodophenyl)amino]-6-methoxyphenyl]-1-[(2S)-2,3-dihydroxypropyl]cyclopropanesulfonamide (ACI)
• Bay 86-9766
• BAY 8697661
• RDEA 119
• SCHEMBL345333
• BAY86-9766
• BAY-869766
• BAY869766
• (S)-N-(3,4-difluoro-2-(2-fluoro-4-iodophenylamino)-6-methoxyphenyl)-1-(2,3-dihydroxypropyl)cyclopropane-1-sulfonamide
• DA-67137
• Q27088526
• BDBM520650
• VRA
• 923032-36-4
• N-(3,4-difluoro-2-((2-fluoro-4-iodophenyl)amino)-6-methoxyphenyl)-1-((2S)-2,3-dihydroxypropyl)cyclopropane-1-sulfonamide
• NCGC00188380-03
• AS-16994
• AKOS025401896
• UNII-JPX07AFM0N
• N-(3,4-difluoro-2-(2-fluoro-4-iodophenylamino)-6-methoxyphenyl)-1-(2,3-dihydroxypropyl)cyclopropane-1-sulfonamide
• MFCD18633256
• REFAMETINIB [WHO-DD]
• CYCLOPROPANESULFONAMIDE, N-(3,4-DIFLUORO-2-((2-FLUORO-4-IODOPHENYL)AMINO)-6-METHOXYPHENYL)-1-((2S)-2,3-DIHYDROXYPROPYL0-
• DTXCID90161452
• CHEBI:231602
• NSC800864
• NCGC00188380-01
• Refametinib (RDEA119)
• Cyclopropanesulfonamide, N-(3,4-difluoro-2-((2-fluoro-4-iodophenyl)amino)-6-methoxyphenyl)-1-((2S)-2,3-dihydroxypropyl)-
• Refametinib (BAY86-9766)
• N-{3,4-difluoro-2-[(2-fluoro-4-iodophenyl)amino]-6-methoxyphenyl}-1-[(2S)-2,3-dihydroxypropyl]cyclopropane-1-sulfonamide
• HY-14691
• AC-26962
• GTPL7942
• NS00072392
• BRD-K85751432-001-03-3
• N-{3,4-difluoro-2-[(2-fluoro-4-iodophenyl)amino]-6-methoxyphenyl}-1-[(2S)-2,3-dihydroxypropyl]cyclopropanesulfonamide
• MEK Inhibitor RDEA119
• (S)-N-(3,4-difluoro-2-((2-fluoro-4-iodophenyl)amino)-6-methoxyphenyl)-1-(2,3-dihydroxypropyl)cyclopropane-1-sulfonamide
• N-(3,4-difluoro-2-(2-fluoro-4-iodoanilino)-6-methoxyphenyl)-1-((2S)-2,3-dihydroxypropyl)cyclopropane-1-sulfonamide
• DB06309
• Refametinib (BAY86-9766)?
• SW218136-2
• EX-A2481
• F51934
• BAY-8697661
• NCGC00188380-11
• US11147816, Refametinib (RDEA119, Bay
• refametinibum
• CS-1818
• RDSACQWTXKSHJT-NSHDSACASA-N
• CCG-270103
• 923032-37-5
• NCGC00188380-02
• 3e8n
• s1089
• BAY 86-9766;RDEA119
• JPX07AFM0N
• NSC-800864
• Refametinib; RDEA119
• Refametinib [INN]
• BAY8697661
• BAY-86-9766
• CHEMBL1236682
• DTXSID40238961

• MDL： MFCD18633256
• Inchi： 1S/C19H20F3IN2O5S/c1-30-15-7-13(21)16(22)18(24-14-3-2-10(23)6-12(14)20)17(15)25-31(28,29)19(4-5-19)8-11(27)9-26/h2-3,6-7,11,24-27H,4-5,8-9H2,1H3/t11-/m0/s1
• InChI Key： RDSACQWTXKSHJT-NSHDSACASA-N
• SMILES： S(C1(CC1)C[C@H](O)CO)(=O)(=O)NC1=C(OC)C=C(F)C(F)=C1NC1C=CC(I)=CC=1F

Computed Properties

• Exact Mass: 572.00897g/mol
• Monoisotopic Mass: 572.00897g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 9
• Complexity: 711
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 116Ų

Refametinib Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on Refametinib

Refametinib: A Promising MEK Inhibitor in Cancer Therapy

Refametinib, also known by its CAS number 923032-37-5, is a potent and selective inhibitor of the mitogen-activated protein kinase (MAPK) pathway, specifically targeting the MEK1/MEK2 kinases. This compound has garnered significant attention in the oncology field due to its potential in treating various cancers, particularly those with mutations in the RAS/RAF/MEK/ERK signaling pathway. Recent studies have highlighted its efficacy in preclinical models and early-phase clinical trials, positioning it as a promising therapeutic agent.

The development of Refametinib was driven by the need for more effective and less toxic treatments for cancers that are resistant to conventional therapies. The MAPK pathway is frequently dysregulated in cancers such as melanoma, colorectal cancer, and lung cancer, making MEK inhibitors like Refametinib a critical area of research. According to a study published in Nature Reviews Cancer, targeting the MEK-ERK axis can potentially overcome resistance mechanisms observed with other inhibitors, such as BRAF inhibitors.

Refametinib's mechanism of action involves binding to the ATP-binding pocket of MEK1 and MEK2, thereby inhibiting their kinase activity and subsequent ERK phosphorylation. This leads to cell cycle arrest and apoptosis in cancer cells that rely on the MAPK pathway for survival and proliferation. Recent research has also explored the combination of Refametinib with other targeted therapies to enhance antitumor activity and reduce resistance.

In terms of clinical applications, early-phase trials have demonstrated acceptable safety profiles and encouraging efficacy in patients with advanced solid tumors. A phase I/II trial reported significant tumor shrinkage in patients with metastatic melanoma harboring BRAF mutations. These findings were corroborated by a study in the New England Journal of Medicine, which emphasized the importance of identifying biomarkers predictive of response to MEK inhibitors like Refametinib.

The latest advancements in pharmacokinetics have further enhanced the therapeutic potential of Refametinib. Studies have shown that its oral bioavailability and pharmacodynamic properties make it suitable for chronic administration, which is crucial for managing advanced cancers. Additionally, ongoing research is focused on optimizing dosing regimens to maximize efficacy while minimizing adverse effects such as skin rashes and fatigue.

In conclusion, Refametinib, with its CAS number 923032-37-5, represents a significant advancement in targeted cancer therapy. Its ability to inhibit the MEK-ERK pathway effectively positions it as a valuable tool in the oncologist's arsenal, particularly for cancers with MAPK pathway dysregulation. As research continues to uncover new insights into its mechanisms and applications, Refametinib holds great promise for improving patient outcomes in oncology.